Cas no 16452-32-7 (4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI))
16452-32-7 structure
Product Name:4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI)
CAS No:16452-32-7
MF:C12H22O
MW:182.302484035492
CID:198234
Update Time:2025-04-19
4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI)
- (4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol
- Einecs 240-503-4
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- Inchi: 1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3/t10-,11-,12-/m0/s1
- InChI Key: JLPUXFOGCDVKGO-SRVKXCTJSA-N
- SMILES: C1[C@@]2(C)[C@](O)(CCCC2)[C@@H](C)CC1
Computed Properties
- Exact Mass: 182.16716
- Monoisotopic Mass: 182.167065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.985
- Boiling Point: 252.4°Cat760mmHg
- Flash Point: 104.2°C
- Refractive Index: 1.506
- PSA: 20.23
4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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